989-51-5

Epigallocatechin gallate

In Stock

• CAS RN:
• 989-51-5

• Formula:
• C22H18O11

• InChI:
• InChI=1S/C22H18O11/c23-10-5-12(24)11-7-18(33-22(31)9-3-15(27)20(30)16(28)4-9)21(32-17(11)6-10)8-1-13(25)19(29)14(26)2-8/h1-6,18,21,23-30H,7H2/t18-,21-/m1/s1

• InChIKey:
• WMBWREPUVVBILR-WIYYLYMNSA-N

• (–)-Epigallocatechin gallate (EGCG) is a phenol that has been found in green and black tea plants and has diverse biological activities. It is lytic against T. cruzi amastigotes, with a 50% bactericidal concentration (MBC50) value of 0.53 pM. EGCG decreases deoxyguanosine oxidation and tyrosine nitration (IC50s = 0.25 and 0.11 mM, respectively) and inhibits macrophage-mediated LDL oxidation in vitro. EGCG increases LDL receptor binding activity and lowers cholesterol levels in HepG2 cells via increased cholesterol efflux. It inhibits heregulin-β1-induced activation of ErbB2 and ErbB3, as well as migration and invasion of MCF-7 breast cancer cells. In vivo, EGCG reduces food intake and body weight, serum levels of insulin, leptin, testosterone, and growth hormone, and the size of the ventral prostate, testis, liver, and spleen in male Sprague Dawley, lean Zucker, and obese ...

1,3-Bis(2-methylbut-3-yn-2-yl)urea

In Stock

• CAS RN:
• 63989-51-5

• Formula:
• C11H16N2O

• InChI:
• InChI=1S/C11H16N2O/c1-7-10(3,4)12-9(14)13-11(5,6)8-2/h1-2H,3-6H3,(H2,12,13,14)

• InChIKey:
• GTRPTFVWYBDBPM-UHFFFAOYSA-N

• 1,3-Bis(2-methylbut-3-yn-2-yl)urea is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.262. The purity is usually 95%.